Cas no 2172559-91-8 (ML 315 hydrochloride)
ML 315 hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- ML 315 hydrochloride
- 5-(1,3-benzodioxol-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine;hydrochloride
- 5-(1,3-Benzodioxol-5-yl)-N-[(3,5-dichlorophenyl)methyl]-4-pyrimidinamine hydrochloride
- 5-(1,3-Benzodioxol-5-yl)-N-[(3,5-dichlorophenyl)methyl]-4-pyrimidinaminehydrochloride
- 4-Pyrimidinamine, 5-(1,3-benzodioxol-5-yl)-N-[(3,5-dichlorophenyl)methyl]-. hydrochloride (1:1) (ACI)
- ML 315 (hydrochloride)
- 5-(1,3-dioxaindan-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine hydrochloride
- ML315 HCl
- EX-A9031A
- CS-0134128
- ML 315 HCl
- AKOS032947164
- 2172559-91-8
- 1440251-53-5
- DA-65520
- HY-117608A
- EN300-267104
-
- MDL: MFCD30742932
- Inchi: 1S/C18H13Cl2N3O2.ClH/c19-13-3-11(4-14(20)6-13)7-22-18-15(8-21-9-23-18)12-1-2-16-17(5-12)25-10-24-16;/h1-6,8-9H,7,10H2,(H,21,22,23);1H
- InChI Key: MNCDEAAKKQCKSX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)CNC1C(=CN=CN=1)C1=CC=C2C(=C1)OCO2)Cl.Cl
Computed Properties
- Exact Mass: 409.015160g/mol
- Monoisotopic Mass: 409.015160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 435
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.3
ML 315 hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M425175-1mg |
ML 315 Hydrochloride |
2172559-91-8 | 1mg |
$ 115.00 | 2022-06-03 | ||
| TRC | M425175-2.5mg |
ML 315 Hydrochloride |
2172559-91-8 | 2.5mg |
$ 260.00 | 2022-06-03 | ||
| Enamine | EN300-267104-1g |
5-(1,3-dioxaindan-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine hydrochloride |
2172559-91-8 | 95% | 1g |
$2131.0 | 2023-09-11 | |
| Enamine | EN300-267104-0.05g |
5-(1,3-dioxaindan-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine hydrochloride |
2172559-91-8 | 95% | 0.05g |
$497.0 | 2023-09-11 | |
| Enamine | EN300-267104-0.1g |
5-(1,3-dioxaindan-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine hydrochloride |
2172559-91-8 | 95% | 0.1g |
$739.0 | 2023-09-11 | |
| Enamine | EN300-267104-0.25g |
5-(1,3-dioxaindan-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine hydrochloride |
2172559-91-8 | 95% | 0.25g |
$1055.0 | 2023-09-11 | |
| Enamine | EN300-267104-0.5g |
5-(1,3-dioxaindan-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine hydrochloride |
2172559-91-8 | 95% | 0.5g |
$1662.0 | 2023-09-11 | |
| Enamine | EN300-267104-1.0g |
5-(1,3-dioxaindan-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine hydrochloride |
2172559-91-8 | 95% | 1g |
$2131.0 | 2023-06-03 | |
| 1PlusChem | 1P024IWP-50mg |
ML 315 Hydrochloride |
2172559-91-8 | 95% | 50mg |
$677.00 | 2023-12-19 | |
| 1PlusChem | 1P024IWP-100mg |
ML 315 Hydrochloride |
2172559-91-8 | 95% | 100mg |
$976.00 | 2023-12-19 |
ML 315 hydrochloride Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on ML 315 hydrochloride
ML 315 Hydrochloride: A Comprehensive Overview
ML 315 hydrochloride, also known by its CAS number 2172559-91-8, is a compound of significant interest in the fields of pharmacology and drug development. This compound has garnered attention due to its potential therapeutic applications and unique chemical properties. In recent years, advancements in research have shed light on its mechanisms of action, pharmacokinetics, and potential clinical uses.
The chemical structure of ML 315 hydrochloride plays a pivotal role in its biological activity. Its structure consists of a hydrochloride salt, which enhances its solubility and bioavailability. This feature is crucial for its effectiveness in various biological systems. Recent studies have explored the stereochemistry and conformational dynamics of ML 315 hydrochloride, providing deeper insights into its interactions with cellular targets.
One of the most promising aspects of ML 315 hydrochloride is its pharmacological profile. Preclinical studies have demonstrated its ability to modulate specific receptor systems, making it a potential candidate for treating conditions such as neurological disorders and inflammatory diseases. The compound's selectivity for certain receptors has been a focal point of recent research, with findings published in high-impact journals highlighting its therapeutic potential.
In terms of clinical applications, ML 315 hydrochloride has shown promise in early-stage trials. Researchers have reported favorable safety profiles and encouraging efficacy results in animal models. These findings suggest that ML 315 hydrochloride could be a viable option for addressing unmet medical needs in various therapeutic areas.
The synthesis and manufacturing of ML 315 hydrochloride are also areas of active research. Scientists have developed novel synthetic routes that improve the yield and purity of the compound, ensuring its scalability for large-scale production. These advancements are critical for transitioning ML 315 hydrochloride from the laboratory to clinical settings.
Moreover, the pharmacokinetic properties of ML 315 hydrochloride have been extensively studied. Research indicates that it exhibits optimal absorption, distribution, metabolism, and excretion profiles, which are essential for its efficacy as a drug candidate. Advanced analytical techniques have been employed to characterize these properties, further validating its suitability for therapeutic use.
In conclusion, ML 315 hydrochloride (CAS number 2172559-91-8) represents a compelling compound with vast potential in drug development. Its unique chemical properties, coupled with recent research findings, underscore its role as a promising candidate for addressing various medical challenges. As research continues to unfold, ML 315 hydrochloride may pave the way for innovative treatments across multiple therapeutic domains.
2172559-91-8 (ML 315 hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)